2-(4-chlorophenoxy)-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}acetamide

• IUPAC Name: 2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenyl]-N-cyclopropylacetamide
• InChI: InChI=1S/C19H19ClN2O3/c20-14-3-9-17(10-4-14)25-12-19(24)22-15-5-1-13(2-6-15)11-18(23)21-16-7-8-16/h1-6,9-10,16H,7-8,11-12H2,(H,21,23)(H,22,24)
• InChI Key: GQWBHSJREVOONZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

Synthesis Analysis

While there is no direct synthesis method available for “2-(4-chlorophenoxy)-N-{4-[(cyclopropylcarbamoyl)methyl]phenyl}acetamide”, a similar compound “2-chloro-4-(4-chlorophenoxy)-hypnone” has a documented synthesis method. The method involves two steps: first, an etherification reaction is carried out using m-dichlorobenzene as a raw material and p-chlorophenol salt under the catalysis of copper oxide or cupric salt to generate 3, 4’-dichloro-diphenyl ether. Then, an acylation reaction is carried out between the 3, 4’-dichloro-diphenyl ether and an acylation reagent (acetic anhydride or acetyl chloride) to prepare 2-chloro-4-(4-chlorophenoxy)-hypnone.